Cas no 2228242-63-3 ((5-bromopyrimidin-2-yl)methanesulfonyl fluoride)

(5-Bromopyrimidin-2-yl)methanesulfonyl fluoride is a versatile sulfonyl fluoride reagent primarily used in chemical biology and medicinal chemistry applications. Its key advantage lies in its ability to act as an irreversible covalent inhibitor, selectively modifying nucleophilic residues in proteins or other biomolecules under mild conditions. The bromopyrimidine moiety offers additional functionalization potential for further derivatization or cross-coupling reactions. This compound is particularly valuable in activity-based protein profiling (ABPP) and targeted covalent inhibitor development due to its balanced reactivity and stability. The sulfonyl fluoride group provides selective reactivity with serine, threonine, tyrosine, lysine, and histidine residues, making it useful for probing enzyme active sites or developing covalent drugs.
(5-bromopyrimidin-2-yl)methanesulfonyl fluoride structure
2228242-63-3 structure
Product Name:(5-bromopyrimidin-2-yl)methanesulfonyl fluoride
CAS No:2228242-63-3
MF:C5H4BrFN2O2S
MW:255.064862251282
CID:5973234
PubChem ID:165884963
Update Time:2025-06-26

(5-bromopyrimidin-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • (5-bromopyrimidin-2-yl)methanesulfonyl fluoride
    • EN300-1989527
    • 2228242-63-3
    • Inchi: 1S/C5H4BrFN2O2S/c6-4-1-8-5(9-2-4)3-12(7,10)11/h1-2H,3H2
    • InChI Key: GTMQTIXVMNFKLS-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(CS(=O)(=O)F)=NC=1

Computed Properties

  • Exact Mass: 253.91609g/mol
  • Monoisotopic Mass: 253.91609g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 68.3Ų

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Additional information on (5-bromopyrimidin-2-yl)methanesulfonyl fluoride

The Chemical Compound CAS No 2228242-63-3: (5-bromopyrimidin-2-yl)methanesulfonyl fluoride

CAS No 2228242-63-3 refers to the chemical compound known as (5-bromopyrimidin-2-yl)methanesulfonyl fluoride. This compound is a derivative of pyrimidine, a heterocyclic aromatic ring system, which is widely studied in organic chemistry and pharmacology. The presence of the bromine atom at the 5-position of the pyrimidine ring and the methanesulfonyl fluoride group at the 2-position introduces unique electronic and steric properties to the molecule, making it a valuable compound in various research and industrial applications.

The structure of (5-bromopyrimidin-2-yl)methanesulfonyl fluoride consists of a pyrimidine ring with bromine substitution at position 5 and a methanesulfonyl fluoride group attached at position 2. This substitution pattern is significant because it influences the compound's reactivity, solubility, and biological activity. Pyrimidine derivatives are known for their ability to form hydrogen bonds and participate in various chemical reactions, making them useful in drug design and organic synthesis.

Recent studies have highlighted the potential of CAS No 2228242-63-3 in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors. The methanesulfonyl fluoride group is particularly valuable in this context due to its ability to act as an electrophilic center, facilitating nucleophilic attacks by biological targets such as serine or threonine residues in protein kinases.

In addition to its applications in drug discovery, (5-bromopyrimidin-2-yl)methanesulfonyl fluoride has also been utilized in organic synthesis as an intermediate for constructing more complex molecules. Its reactivity under various reaction conditions has been extensively studied, providing insights into its potential for use in catalytic processes and asymmetric synthesis.

The synthesis of CAS No 222824

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